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Compound of Interest

Compound Name: Methyl 6-bromo-5-methylnicotinate

CAS No.: 1210451-92-5

Cat. No.: B3027005

Get Quote

Methyl 6-bromo-5-methylnicotinate, identified by the CAS Number 1210451-92-5, is a

halogenated pyridine derivative that has emerged as a crucial intermediate in the fields of

medicinal chemistry and agrochemical research.[1] Its strategic substitution pattern—featuring

a bromine atom, a methyl group, and a methyl ester on the pyridine core—provides multiple

reactive sites for sophisticated molecular engineering. The bromine atom, in particular, serves

as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the

construction of complex molecular architectures. This guide provides a comprehensive

overview of its properties, synthesis, applications, and safe handling protocols, designed for

researchers and professionals in drug development and chemical synthesis.

Physicochemical and Structural Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its application in synthesis. Key data for Methyl 6-bromo-5-methylnicotinate is summarized

below.
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Property Value Source

CAS Number 1210451-92-5 [1]

Molecular Formula C₈H₈BrNO₂ Derived from structure

Molecular Weight 230.06 g/mol Derived from formula

IUPAC Name
methyl 6-bromo-5-

methylpyridine-3-carboxylate
N/A

Appearance
Typically a white to off-white

solid or powder
General knowledge

Purity
Commercially available with

>95-98% purity
[1]

Synthesis and Mechanistic Considerations
The synthesis of substituted nicotinates like Methyl 6-bromo-5-methylnicotinate often

involves a multi-step sequence designed to precisely install the desired functional groups.

While a specific, published protocol for this exact isomer is not readily available, a logical and

field-proven synthetic approach can be extrapolated from established organic chemistry

principles and related transformations.

A plausible synthetic pathway would start from a more readily available precursor, such as 6-

methylnicotinic acid or its methyl ester. The critical step is the regioselective bromination of the

pyridine ring. The electron-withdrawing nature of the ester group at the 3-position directs

electrophilic substitution primarily to the 5-position.

Conceptual Synthesis Workflow
The diagram below illustrates a conceptual workflow for the synthesis, highlighting the key

transformations.
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Caption: Conceptual workflow for the synthesis of Methyl 6-bromo-5-methylnicotinate.

Causality in Experimental Design
Esterification First: Performing the esterification of 6-methylnicotinic acid first protects the

carboxylic acid group.[2][3] This is crucial because the conditions required for bromination

can be harsh and could lead to unwanted side reactions, such as decarboxylation, if the acid

were left unprotected.

Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred for the

bromination of electron-deficient rings like pyridine. It provides a slow, controlled release of

electrophilic bromine, which helps to minimize over-bromination and improve the

regioselectivity of the reaction, favoring substitution at the electron-richer 5-position.

Applications in Drug Discovery and Chemical
Research
The true value of Methyl 6-bromo-5-methylnicotinate lies in its role as a versatile synthetic

intermediate. Its structure is a linchpin for building a diverse library of more complex molecules.

A Scaffold for Complex Molecule Synthesis
The bromine atom at the 6-position is the key to its utility. It is ideally positioned for participation

in palladium-catalyzed cross-coupling reactions, such as the Suzuki, Stille, Buchwald-Hartwig,
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and Sonogashira reactions. These reactions are cornerstones of modern medicinal chemistry,

allowing for the precise and efficient formation of carbon-carbon and carbon-heteroatom bonds.

For instance, a Suzuki coupling could introduce a new aryl or heteroaryl group, while a

Buchwald-Hartwig amination could install a substituted amine. The ester group can be easily

hydrolyzed to the corresponding carboxylic acid or converted to an amide, providing another

point for diversification. This dual functionality makes it an invaluable precursor for generating

compound libraries for structure-activity relationship (SAR) studies.[4]

The diagram below illustrates how Methyl 6-bromo-5-methylnicotinate serves as a central

hub for accessing various classes of compounds.
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Caption: Versatility of Methyl 6-bromo-5-methylnicotinate as a synthetic hub.

Targeted Applications
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Kinase Inhibitors: The pyridine core is a common scaffold in kinase inhibitors. The ability to

introduce diverse aryl groups at the 6-position allows for fine-tuning interactions within the

ATP-binding pocket of various kinases.[4]

Nicotinic Receptor Modulators: As a derivative of nicotinic acid, this compound is a logical

starting point for synthesizing analogs that modulate nicotinic acetylcholine receptors

(nAChRs), which are implicated in a range of neurological disorders.[4]

Agrochemicals: The halogenated pyridine motif is prevalent in modern pesticides and

herbicides due to its enhanced biological activity and metabolic stability.[4]

Exemplary Experimental Protocol: Suzuki Coupling
To ensure trustworthiness and reproducibility, this section provides a detailed, self-validating

protocol for a representative Suzuki cross-coupling reaction.

Objective: To synthesize Methyl 6-(4-methoxyphenyl)-5-methylnicotinate.

Materials:

Methyl 6-bromo-5-methylnicotinate (1.0 eq)

4-Methoxyphenylboronic acid (1.2 eq)

Palladium(II) acetate (Pd(OAc)₂, 0.02 eq)

Triphenylphosphine (PPh₃, 0.08 eq)

Potassium carbonate (K₂CO₃, 3.0 eq)

1,4-Dioxane (solvent)

Water (co-solvent)

Procedure:

Inert Atmosphere: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add Methyl 6-bromo-5-methylnicotinate, 4-methoxyphenylboronic acid,
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and potassium carbonate.

Catalyst Addition: In a separate vial, pre-mix the palladium(II) acetate and

triphenylphosphine. Add this catalyst mixture to the main reaction flask. Rationale: Pre-

mixing allows for the in-situ formation of the active Pd(0) catalyst species.

Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen)

three times. Add 1,4-dioxane and water in a 4:1 ratio via syringe. Rationale: The aqueous

base is necessary for the transmetalation step of the catalytic cycle, while dioxane

solubilizes the organic components.

Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or LC-MS until the starting bromide is

consumed (typically 4-12 hours).

Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and wash with

water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate under reduced pressure. Rationale: The aqueous workup removes

inorganic salts and water-soluble impurities.

Purification: Purify the crude residue by silica gel column chromatography using a

hexane/ethyl acetate gradient to yield the pure product.

Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and

High-Resolution Mass Spectrometry (HRMS).

Safety, Handling, and Storage
Proper handling of halogenated organic compounds is paramount for laboratory safety. While a

specific safety data sheet (SDS) for this exact isomer is not detailed in the search results,

hazard information can be inferred from closely related structures like Methyl 5-bromo-6-

chloronicotinate and other brominated pyridines.[5][6]
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Hazard Category
GHS Classification
(Inferred)

Precautionary Statements
(Inferred)

Acute Toxicity H302: Harmful if swallowed

P264: Wash hands thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[6][7]

Skin Irritation H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.[5][8]

Eye Irritation
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][8]

Respiratory Irritation
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[5][9]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents.[8][10]

Conclusion
Methyl 6-bromo-5-methylnicotinate is more than just a chemical reagent; it is an enabling

tool for innovation in drug discovery and materials science. Its well-defined structure, coupled
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with the strategic placement of reactive functional groups, provides a reliable and versatile

platform for the synthesis of novel compounds with significant biological and chemical potential.

By understanding its properties, synthetic pathways, and safe handling procedures,

researchers can effectively leverage this building block to accelerate their research and

development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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